Cas no 2172453-08-4 (1-(3-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(3-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172453-08-4
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5568307
• PubChem ID: 165595974
• Update Time: 2025-06-08

1-(3-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde
• 2172453-08-4
• EN300-1594489

• Inchi： 1S/C9H15N3O2/c1-2-4-9-8(7-14)10-11-12(9)5-3-6-13/h7,13H,2-6H2,1H3
• InChI Key： NOPDPHVXMJUVFL-UHFFFAOYSA-N
• SMILES： OCCCN1C(=C(C=O)N=N1)CCC

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68Ų

Additional information on 1-(3-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde

1-(3-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172453-08-4): A Comprehensive Overview

1-(3-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172453-08-4) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. This compound, characterized by its distinct triazole and aldehyde functionalities, holds potential applications in various areas of pharmaceutical research and development.

The chemical structure of 1-(3-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde is noteworthy for its combination of a hydroxypropyl group and a propyl-substituted triazole ring. The presence of these functional groups imparts unique properties to the molecule, making it a valuable building block in the synthesis of more complex compounds. The triazole moiety, in particular, is known for its bioisosteric properties and ability to enhance the biological activity of molecules.

Recent studies have highlighted the potential of 1-(3-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2022 explored the use of this compound as a scaffold for developing novel anti-inflammatory agents. The researchers found that derivatives of 1-(3-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde exhibited potent anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a lead compound for further drug development.

In another study published in Organic Letters in 2023, scientists investigated the use of 1-(3-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde as a key intermediate in the synthesis of novel antiviral agents. The researchers developed an efficient synthetic route to produce this compound and demonstrated its utility in generating antiviral derivatives with high selectivity and low cytotoxicity. These findings underscore the versatility and potential of 1-(3-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde in antiviral drug discovery.

The aldehyde functionality present in 1-(3-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde also makes it an attractive candidate for click chemistry reactions. Click chemistry is a powerful tool in organic synthesis that allows for the rapid and efficient formation of covalent bonds under mild conditions. The use of this compound in click reactions can facilitate the synthesis of complex molecules with high yields and purity, making it a valuable reagent in both academic and industrial settings.

In addition to its synthetic applications, 1-(3-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde has been studied for its potential as a ligand in metal coordination chemistry. A recent publication in Inorganic Chemistry reported that this compound forms stable complexes with various metal ions, including copper(II) and zinc(II). These complexes exhibit interesting electronic and magnetic properties, which could be exploited for applications in catalysis and materials science.

The hydroxypropyl group in 1-(3-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde also contributes to its solubility and reactivity profiles. This group can participate in hydrogen bonding interactions, which can influence the compound's behavior in different solvents and biological environments. The ability to fine-tune these properties through chemical modifications opens up new avenues for optimizing the performance of this compound in various applications.

In conclusion, 1-(3-hydroxypropyl)-5-propyl-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172453-08-4) is a multifaceted compound with significant potential across multiple areas of research. Its unique chemical structure and functional groups make it an attractive candidate for developing novel pharmaceuticals and materials. Ongoing studies continue to uncover new applications and properties of this compound, solidifying its importance in the field of medicinal chemistry.